Cas no 5575-21-3 (Cephalonium)

Cephalonium Properties

Names and Identifiers

• Cephalonium
• (6R,7R)-3-[(4-Carbamoylpyridin-1-ium-1-yl)methyl]-8-oxo-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• CEFALONIUM
• Cefalonium hydrate
• CEFALONIUM, BP STANDARD
• Cefalonio [INN-Spanish]
• Cefalonium [INN-Latin]
• Cefalonum
• EINECS 226-948-7
• NSC-759292
• Lilly 41071
• CEPHALONIUM [GREEN BOOK]
• 3-(4-Carbamoylpyridylmethyl)-8-oxo-7-(a-(thien-2-yl)acetamido)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• Pharmakon1600-01505997
• NSC759292
• CEFALONIUM [JAN]
• Tox21_110548_1
• NCGC00179310-01
• HMS1571G13
• Tox21_110548
• CCG-213999
• Q5057218
• DTXCID3025388
• 5575-21-3 (Anhydrous)
• Pyridinium, 4-carbamoyl-1-((2-carboxy-8-oxo-7-(2-(2-thienyl)acetamido)-5-thia-1-aza-bicyclo(4.2.0)oct-2-en-3-yl)methyl)- hydroxide, inner salt
• Cefalonium [INN]
• CHEBI:95345
• 5575-21-3
• HMS2098G13
• NS00006696
• CEPHALONIUM [MI]
• Cefalonio
• D07634
• NSC 759292
• CHEMBL2105567
• AB00513991
• CS-0013045
• SCHEMBL125252
• AB00513991_02
• BRN 4169337
• Methyl3-isocyano-3-phenylpropionate
• 3-(4-Carbamoylpyridylmethyl)-8-oxo-7-(alpha-(thien-2-yl)acetamido)-5-thia-1-azabicyclo(4.2.0)oct-2-en-2carbonsaeure
• (6R,7R)-3-(4-(4-Carbamoyl-1-pyridiniomethyl)-8-oxo-7-(2-(2-thienyl)acetamido)-5-thia-1-azabicyclo(4.2.0)oct-2-en-2-carboxylat
• Cepravin dry cow (TN)
• CEFALONIUM [MART.]
• 1ST12008W
• HY-B1252
• NCGC00179310-03
• K2P920217W
• Cefalonium [INN:BAN]
• A830789
• UNII-K2P920217W
• (6R,7R)-3-((4-Carbamoylpyridin-1-ium-1-yl)methyl)-8-oxo-7-(2-(thiophen-2-yl)acetamido)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 3-[(4-carbamoylpyridin-1-ium-1-yl)methyl]-8-oxo-7-[[2-(2-thienyl)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 7-(alpha-Thienylacetamido)-3-(4-carbamoylpyridinomethyl)-3-cephem-4-carboxylic acid
• NCGC00016657-01
• DTXSID5045388
• CAS-5575-21-3
• Cefalonium (BAN)
• Cephalonium hydrate
• DB11385
• AKOS026749802
• TS-07629
• Pyridinium, 4-(aminocarbonyl)-1-(((6R,7R)-2-carboxy-8-oxo-7-((2-thienylacetyl)amino)-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)-, inner salt
• FMZXNVLFJHCSAF-DNVCBOLYSA-N
• Pyridinium, 4-carbamoyl-1-((2-carboxy-8-oxo-7-(2-(2-thienyl)acetamido)-5-thia-1-aza-bicyclo(4.2.0)oct-2-en-3-yl)methyl)-hydroxide, inner salt
• G86208
• CEFALONIUM (MART.)
• Pyridinium, 4-(aminocarbonyl)-1-[[(6R,7R)-2-carboxy-8-oxo-7-[(2-thienylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-, inner salt
• Cefalonium (INN-Latin)
• DA-62211
• Cefalonio (INN-Spanish)
• (6R,7R)-3-[(4-Carbamoylpyridinio)methyl]-8-oxo-7-[2-(2-thienyl)acetylamino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Cepravin D.C.
• (6R,7R)-3-((4-Carbamoylpyridinio)methyl)-8-oxo-7-(2-(2-thienyl)acetylamino)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
• DA-51741
• (6R,7R)-3-((4-carbamoylpyridin-1-ium-1-yl)methyl)-8-oxo-7-((2-thiophen-2-ylacetyl)amino)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
• +Expand

• InChIKey： FMZXNVLFJHCSAF-DNVCBOLYSA-N
• Inchi： 1S/C20H18N4O5S2/c21-17(26)11-3-5-23(6-4-11)9-12-10-31-19-15(18(27)24(19)16(12)20(28)29)22-14(25)8-13-2-1-7-30-13/h1-7,15,19H,8-10H2,(H3-,21,22,25,26,28,29)/t15-,19-/m1/s1
• SMILES： O=C1N2C(C([O-])=O)=C(CS[C@@H]2[C@@H]1NC(CC3=CC=CS3)=O)C[N+]4=CC=C(C(N)=O)C=C4

Computed Properties

• Exact Mass: 458.07200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 458.07186203g/mol
• Heavy Atom Count: 31
• Complexity: 806
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 190Ų

Experimental Properties

• LogP: -0.18980
• PSA: 190.05000
• Melting Point: 147-150° (dec)
• pka: 3.3(at 25℃)